
Personal protective equipment for handling D-
Fructose-d-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Fructose-d-1

Cat. No.: B12398892 Get Quote

Essential Safety and Handling Guide for D-Fructose-
d-1
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for D-Fructose-d-1, a sugar commonly used in various research applications.

While generally considered to have a low hazard profile, adherence to proper laboratory

protocols is crucial to maintain a safe working environment.

Personal Protective Equipment (PPE)
When handling D-Fructose-d-1, especially in its solid, powdered form, the following personal

protective equipment is recommended to minimize exposure:

Eye and Face Protection: Safety glasses or chemical safety goggles that comply with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166 should be worn.[1][2]

Skin Protection: While protective garments are not typically required for normal handling,

gloves should be worn to prevent skin contact.[1][3] Standard laboratory coats are also

recommended.[3]

Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.[1][2] It is important to follow
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the OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.

[1][2]

Emergency First Aid Procedures
In the event of accidental exposure, the following first aid measures should be taken:

After Inhalation: If dust is inhaled, move the individual to fresh air immediately.[1][4] If

breathing is difficult or has stopped, provide artificial respiration. Seek medical attention if a

cough or other symptoms appear.[1]

After Skin Contact: Brush off any loose particles from the skin.[5][6] Wash the affected area

with plenty of soap and water.[4] If irritation develops or persists, seek medical attention.[1]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally.[1][7] If irritation develops, get

medical aid.[1]

After Ingestion: If the individual is conscious and alert, have them rinse their mouth with

water and drink 2-4 cupfuls of milk or water.[1] Do not give anything by mouth to an

unconscious person.[1][4] Call a doctor if you feel unwell.[5][6]

Handling, Storage, and Disposal
Proper handling and storage are key to maintaining the stability and integrity of D-Fructose-d-
1, while appropriate disposal is essential for environmental safety.

Handling:

Avoid the formation of dust.[2]

Ensure adequate ventilation in the work area.[1][2]

Avoid contact with skin, eyes, and clothing.[2][3]

Wash hands thoroughly after handling.[7]

Keep away from food, drink, and animal feedingstuffs.[5][6]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

The recommended storage temperature is between 15 – 25 °C.[5]

Avoid exposure to moisture and excess heat.[1]

Disposal:

Waste material should be disposed of in accordance with national and local regulations.[8]

Spilled material should be swept or vacuumed up and placed into a suitable, closed

container for disposal.[1][2]

Do not empty into drains.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for D-Fructose.

Property Value

Molecular Formula C₆H₁₂O₆

Molar Mass 180.16 g/mol [3] or 180.2 g/mol [5]

Decomposition Temperature >103 °C

Spill Response Workflow
In the event of a D-Fructose-d-1 spill, the following workflow should be initiated to ensure a

safe and effective cleanup.
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D-Fructose-d-1 Spill Response Workflow

Preparation

Containment & Cleanup

Disposal

Decontamination

Assess the Spill Area

Wear Appropriate PPE
(Goggles, Gloves, Respirator if dusty)

Isolate the Hazard Area

Cover Drains if Necessary

Gently Sweep or Vacuum Up Spilled Solid

Avoid Creating Dust Clouds

Crucial Step

Place Spilled Material in a Sealed Container

Label Container for Waste Disposal

Dispose of According to Local Regulations

Wash Spill Area with Water

After Disposal

Clean and Sanitize Equipment Used

Click to download full resolution via product page

Caption: Workflow for handling a D-Fructose-d-1 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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